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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzo-24-crown-8, a significant
macrocyclic polyether. The document details its chemical identity, physicochemical properties,
synthesis, and applications, with a focus on its relevance to scientific research and
development.

Chemical Identity and Nomenclature

Dibenzo-24-crown-8 is a crown ether distinguished by its large 24-membered ring containing
eight oxygen atoms, fused to two benzene rings. Its structure allows it to selectively bind
specific cations, a property that underpins many of its applications.

The formal IUPAC name for Dibenzo-24-crown-8 is 2,5,8,11,18,21,24,27-
octaoxatricyclo[26.4.0.012,*7]dotriaconta-1(32),12,14,16,28,30-hexaene[1]. It is also commonly
identified by its CAS Registry Number: 14174-09-5[1][2][3][4].

Other synonyms include:

e 6,7,9,10,12,13,20,21,23,24,26,27-Dodecahydrodibenzo[b,n][5][6][7][8][2][10][11]
[12]octaoxacyclotetracosin[1][4][13]

e 2,3,14,15-Dibenzo-1,4,7,10,13,16,19,22-octaoxacyclotetracosa-2,14-diene[4][13]
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Physicochemical Properties

The physical and chemical properties of Dibenzo-24-crown-8 are summarized in the table
below, providing key data for experimental design and application.

Property Value Reference
Molecular Formula C24H320s [1][4][14]
Molecular Weight 448.51 g/mol [11[4][14]
Melting Point 103-105 °C [2]
Appearance White solid [5]

Storage Temperature Below +30°C [2][3]

EC Number 238-027-7 [4]

Experimental Protocols

Detailed methodologies for the synthesis and purification of Dibenzo-24-crown-8 and its
derivatives are crucial for researchers. Below are summaries of common experimental
protocols found in the literature.

This protocol outlines the steps to create a functionalized Dibenzo-24-crown-8 monomer that
can be used for radical copolymerization, for instance, with N-isopropylacrylamide (NIPAM)[5]

[617].

 Activation of Carboxylic Acid Derivative: A solution of 2-carboxydibenzo-24-crown-8 (1
equivalent) and N-hydroxysuccinimide (approx. 1 equivalent) in dimethylformamide (DMF) is
stirred. Dicyclohexylcarbodiimide (DCC) (approx. 1.3 equivalents) is added, and the reaction
mixture is stirred at room temperature for 48 hours[5].

 Purification of Activated Ester: The resulting white precipitate (dicyclohexylurea) is removed
by suction filtration. The filtrate is evaporated in vacuo. The crude product is purified by silica
gel column chromatography using a methanol:dichloromethane (1:19) mobile phase. The
purified product is then recrystallized from isopropanol to yield the N-hydroxysuccinimide
ester derivative as a white solid[5].

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/84238
https://www.sigmaaldrich.com/TW/zh/product/aldrich/253197
https://pmc.ncbi.nlm.nih.gov/articles/PMC5502395/
https://pubchem.ncbi.nlm.nih.gov/compound/84238
https://www.sigmaaldrich.com/TW/zh/product/aldrich/253197
https://pmc.ncbi.nlm.nih.gov/articles/PMC5502395/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3219045.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3219045.htm
https://www.merckmillipore.com/KR/ko/product/Crown-ether-Dibenzo-24-crown-8,MDA_CHEM-813755
https://www.sigmaaldrich.com/TW/zh/product/aldrich/253197
https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://www.researchgate.net/figure/Synthesis-of-dibenzo-24-crown-8-DB24C8-monomer-a-N-Hydroxysuccinimide_fig5_328037165
https://www.researchgate.net/publication/320644999_Synthesis_of_Dibenzo-24-crown-8_Conjugated_Chitosan_with_Different_Amide_Bond_Coupling_Methods
https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Amination and Acryloylation: The activated ester is reacted with excess ethylenediamine in
acetonitrile at room temperature for 2 hours. This is followed by a reaction with acryloyl
chloride in the presence of triethylamine in dichloromethane, with the temperature
maintained between 0 °C and room temperature for 20 hours, to yield the final acrylamide
monomer|[6].

A general purification method for commercially available Dibenzo-24-crown-8 involves
recrystallization.

e Recrystallization: The compound is recrystallized from ethanol[2].

e Drying: The recrystallized product is dried in a vacuum oven at 60°C over phosphorus
pentoxide (P20s) for 16 hours to remove residual solvent[2].

Core Applications and Logical Relationships

Dibenzo-24-crown-8's primary utility stems from its ability to form stable complexes with
specific cations, which is dictated by the fit between the ion's diameter and the crown ether's
cavity size. This host-guest interaction is the foundation for its use in various scientific fields.

The cavity diameter of Dibenzo-24-crown-8 is estimated to be between 4.5 and 5.0 A, making
it particularly suitable for binding large cations like cesium (Cs*), which has an ionic diameter of
3.34 A[5]. This selective binding is exploited in:

o Extraction of Cesium: It can be used to extract cesium ions from agueous solutions, which is
relevant for managing radioactive isotopes like 137CsJ[5].

¢ lon-Selective Polymers: When incorporated into polymers, such as those based on Poly(N-
isopropylacrylamide) (PNIPAM), it can create materials that respond to the presence of
specific ions. For example, the cloud point of a DB24C8-PNIPAM copolymer changes
significantly in the presence of Cs* ions[5].

Dibenzo-24-crown-8 acts as a phase-transfer catalyst by encapsulating a cation and
transporting it from an aqueous phase into an organic phase. This solubilizes the
accompanying anion in the organic medium, enhancing its reactivity[10]. A notable application
IS its use as a co-solvent and catalyst for cesium fluoride, creating a more efficient anhydrous
fluorinating system for organic synthesis|[2].
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The host-guest chemistry of Dibenzo-24-crown-8 is fundamental to its role in supramolecular
assembly.

» Rotaxane Formation: It serves as a molecular transporter or macrocyclic component in the
synthesis of[5]rotaxanes, which are mechanically interlocked molecules with potential
applications in molecular machinery and drug delivery[2][15].

o Drug Delivery Systems: Its incorporation into copolymers and hydrogels is being explored for
applications in drug delivery, where the ion-responsive nature of the material could be used
to trigger drug release|[5].

A study on acyl-substituted Dibenzo-24-crown-8 derivatives found no antimicrobial activity
against the studied microorganisms, suggesting that its direct biological activity may be limited,
and its utility in drug development is more likely as a component of a delivery system rather
than as an active agent itself.

Visualizations

The following diagrams illustrate key concepts related to Dibenzo-24-crown-8.
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Synthesis Workflow: Functionalized Monomer Application Logic
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Click to download full resolution via product page
Caption: Workflow for monomer synthesis and key application pathways.

Caption: Conceptual diagram of Dibenzo-24-crown-8 binding a cesium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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